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In-depth Technical Guide: 2-Amino-5-
methoxybenzamidoxime
A comprehensive review of the chemical properties, reactivity, and biological significance of 2-
Amino-5-methoxybenzamidoxime remains challenging due to the limited availability of

specific scientific data for this compound. Extensive searches have yielded minimal direct

information on its quantitative chemical properties, specific reactivity, and biological activities.

This guide, therefore, provides a foundational understanding based on the general

characteristics of the benzamidoxime chemical class, supplemented with available information

on related structures. It is intended to serve as a starting point for researchers, scientists, and

drug development professionals interested in this molecule.

Chemical Properties
Specific quantitative data for 2-Amino-5-methoxybenzamidoxime, such as melting point,

boiling point, pKa, and solubility, are not readily available in published literature. However, the

general properties can be inferred from its structure, which features an aromatic ring

substituted with an amino group, a methoxy group, and an amidoxime functional group. The

amidoxime group (-C(NH2)=NOH) is known to exhibit tautomerism and can act as both a

hydrogen bond donor and acceptor, influencing the molecule's solubility and crystal packing.
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Table 1: Inferred Physicochemical Properties of 2-Amino-5-methoxybenzamidoxime

Property
Inferred
Value/Characteristic

Rationale

Molecular Formula C8H11N3O2 Based on chemical structure

Molecular Weight 181.19 g/mol
Calculated from the molecular

formula

Physical State
Likely a solid at room

temperature

Typical for substituted

benzamidoximes

Solubility

Expected to have some

solubility in polar organic

solvents and aqueous acidic

solutions.

The presence of polar

functional groups (amino,

methoxy, amidoxime) suggests

potential for hydrogen bonding.

The basic amino group would

lead to salt formation in acidic

media, enhancing aqueous

solubility.

pKa

The amidoxime group typically

has a pKa in the range of 4-6

for the N-OH proton, while the

aromatic amino group's pKa

would be lower than that of

aniline due to the electron-

withdrawing nature of the

amidoxime group.

General knowledge of

amidoxime and aniline pKa

values.

Reactivity and Stability
The reactivity of 2-Amino-5-methoxybenzamidoxime is primarily dictated by the amidoxime

and amino functional groups.

Amidoxime Group: This functional group is a versatile synthon in organic chemistry. It can

be:
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Cyclized: Amidoximes are common precursors for the synthesis of various five-membered

heterocyclic rings, such as 1,2,4-oxadiazoles, upon reaction with acylating or carbonyl

compounds.

Reduced: The N-OH bond can be reduced to form an amidine.

Oxidized: Oxidation can lead to the formation of nitroso compounds or other nitrogen

oxides.

Amino Group: The aromatic amino group can undergo typical reactions such as

diazotization, acylation, and alkylation. Its nucleophilicity will be influenced by the other

substituents on the aromatic ring.

The stability of the compound is expected to be moderate. Like many hydroxylamine

derivatives, it may be susceptible to degradation under strongly acidic, basic, or oxidizing

conditions.

Potential Biological Activity and Signaling Pathways
While no specific biological activity has been reported for 2-Amino-5-
methoxybenzamidoxime, the amidoxime functional group is recognized as a bioisostere for

carboxylic acids and amides and is a known pharmacophore. Amidoximes are often

investigated for their potential as:

Nitric Oxide (NO) Donors: Some amidoximes can release nitric oxide under physiological

conditions, a property that is of interest for cardiovascular and anti-inflammatory drug

development.[1]

Enzyme Inhibitors: The amidoxime moiety can chelate metal ions in enzyme active sites,

leading to inhibitory activity.

Antimicrobial Agents: Various amidoxime-containing compounds have demonstrated

antibacterial and antiparasitic activities.

Given the lack of specific data, any proposed signaling pathway would be purely speculative. A

logical workflow for investigating its biological activity would be to screen it against a panel of
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relevant enzymes and cellular assays based on the known activities of other benzamidoxime

derivatives.

Initial Screening

Hit Validation Mechanism of Action
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Click to download full resolution via product page

Caption: A generalized workflow for investigating the biological activity of a novel compound.

Experimental Protocols: General Synthesis of
Amidoximes
While a specific protocol for 2-Amino-5-methoxybenzamidoxime is not available, a common

method for synthesizing benzamidoximes is through the reaction of the corresponding

benzonitrile with hydroxylamine.

General Protocol for the Synthesis of a Benzamidoxime from a Benzonitrile:

Dissolution: The starting benzonitrile (1 equivalent) is dissolved in a suitable solvent, such as

ethanol or methanol.

Reagent Addition: An aqueous solution of hydroxylamine hydrochloride (1.5-2 equivalents)

and a base such as sodium carbonate or triethylamine (1.5-2 equivalents) are added to the

solution. Alternatively, a solution of free hydroxylamine can be used.[2]

Reaction: The reaction mixture is typically heated to reflux and stirred for several hours until

the reaction is complete, as monitored by thin-layer chromatography (TLC).
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Work-up: The reaction mixture is cooled to room temperature, and the solvent is removed

under reduced pressure. The residue is then partitioned between water and an organic

solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous

sodium sulfate, and concentrated.

Purification: The crude product is purified by recrystallization or column chromatography on

silica gel to yield the pure amidoxime.
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Caption: A general workflow for the synthesis of a benzamidoxime from a benzonitrile.
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Disclaimer: The information provided in this guide is based on general chemical principles and

data available for related compounds. The absence of specific literature on 2-Amino-5-
methoxybenzamidoxime necessitates that any experimental work with this compound be

approached with caution and appropriate safety measures. The proposed properties and

protocols should be considered theoretical and require experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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